Cas no 17537-31-4 (Acetophenone-d3)

• Product Name: Acetophenone-d3
• CAS No: 17537-31-4
• MF: C₈H₈O
• MW: 123.167007446289
• MDL: MFCD00064445
• CID: 215669
• PubChem ID: 140244
• Update Time: 2025-04-19

Acetophenone-d3 Chemical and Physical Properties

Names and Identifiers

• Ethanone-2,2,2-d3, 1-phenyl-
• ACETOPHENONE, [METHYL-D3]
• 318019_ALDRICH
• AC1L3GJA
• Acetophenone-
• Acetophenone-(methyl-d3)
• Acetophenone-methyl-d3
• acetophenone-ss,ss,ss-d3
• A-d3
• DE160
• ACETO-D3-PHENO
• ACETO-D3-PHENONE
• 2-(2H3)Acetylbenzene
• Acetophenone-β,β,β-d3
• [α,α,α-2H3]Acetophenone
• ACETOPHENONE-D3 (METHYL-D3)
• Acetophenone-d3, 98 atoM%D
• Aceto-d3-phenone ,98 atom % D
• Aceto-D3-phenone >98.0 Atom % D
• (2,2,2,-2H3)ACETOPHENONE
• Acetophenone-.alpha.,.alpha.,.alpha.-d3
• Acetophenone-alpha,alpha,alpha-d3
• trideuteroacetophenone
• Acetophenone-beta,beta,beta-d3
• J-011109
• Q63409351
• Aceto-d3 phenone
• acetophenone-d3
• SCHEMBL17749903
• Acetophenone-beta,beta,beta-d3, 99 atom % D
• CS-0567637
• DTXSID70169976
• Acetophenone- beta , beta , beta -d3
• D98465
• 2,2,2-trideuterio-1-phenylethanone
• MFCD00064445
• Ethanone-2,2,2-d3,1-phenyl-
• HY-Y0989S4
• 17537-31-4
• 1-phenyl(?H?)ethan-1-one
• 2,2,2-trideuterio-1-phenyl-ethanone
• Acetophenone-d3

• MDL： MFCD00064445
• Inchi： 1S/C8H8O/c1-7(9)8-5-3-2-4-6-8/h2-6H,1H3/i1D3
• InChI Key： KWOLFJPFCHCOCG-FIBGUPNXSA-N
• SMILES： O=C(C([2H])([2H])[2H])C1C=CC=CC=1

Computed Properties

• Exact Mass: 126.09516
• Monoisotopic Mass: 123.076
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.055 g/mL at 25 °C
• Melting Point: 19-20 °C(lit.)
• Boiling Point: 202 °C(lit.)
• Flash Point: 180 °F
• Refractive Index: n20/D 1.5329(lit.)
• PSA: 17.07
• LogP: 1.88920
• Sensitiveness: Hygroscopic
• Solubility: Not determined
• Vapor Pressure: No data available

Acetophenone-d3 Security Information

• Signal Word：Danger
• Hazard Statement： H302 (100%) H318 (100%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3334
• WGK Germany：3
• Hazard Category Code： 22-36-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Risk Phrases：R22
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones